![molecular formula C20H22BrFN2O2 B297072 4-Bromo-3,5-dimethylphenyl 2-[4-(4-fluorophenyl)-1-piperazinyl]-2-oxoethyl ether](/img/structure/B297072.png)
4-Bromo-3,5-dimethylphenyl 2-[4-(4-fluorophenyl)-1-piperazinyl]-2-oxoethyl ether
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-Bromo-3,5-dimethylphenyl 2-[4-(4-fluorophenyl)-1-piperazinyl]-2-oxoethyl ether, also known as BFE, is a synthetic compound that has been widely used in scientific research for its potential therapeutic properties. BFE belongs to the class of compounds known as piperazine derivatives, which have been shown to exhibit a wide range of biological activities.
Mechanism of Action
4-Bromo-3,5-dimethylphenyl 2-[4-(4-fluorophenyl)-1-piperazinyl]-2-oxoethyl ether acts as a selective agonist for the serotonin 5-HT1A and 5-HT2A receptors, as well as the dopamine D2 receptor. Activation of these receptors has been shown to modulate a wide range of physiological processes, including mood, cognition, and motor function.
Biochemical and Physiological Effects:
This compound has been shown to produce a range of biochemical and physiological effects, including increased release of serotonin and dopamine in the brain, as well as modulation of the activity of several other neurotransmitter systems. This compound has also been shown to have anxiolytic and antidepressant-like effects in animal models.
Advantages and Limitations for Lab Experiments
4-Bromo-3,5-dimethylphenyl 2-[4-(4-fluorophenyl)-1-piperazinyl]-2-oxoethyl ether has several advantages for use in laboratory experiments, including its high potency and selectivity for specific receptors. However, this compound also has several limitations, including its limited solubility in water and its potential for toxicity at high doses.
Future Directions
There are several potential future directions for research on 4-Bromo-3,5-dimethylphenyl 2-[4-(4-fluorophenyl)-1-piperazinyl]-2-oxoethyl ether, including further studies on its mechanisms of action and its potential therapeutic applications in the treatment of neurological and psychiatric disorders. Additionally, there is a need for further studies on the safety and toxicity of this compound, particularly in humans.
Synthesis Methods
The synthesis of 4-Bromo-3,5-dimethylphenyl 2-[4-(4-fluorophenyl)-1-piperazinyl]-2-oxoethyl ether involves the reaction of 4-bromo-3,5-dimethylphenol with 4-fluorobenzylpiperazine in the presence of a catalyst such as palladium on carbon. The resulting product is then treated with ethyl chloroformate to form the final compound, this compound.
Scientific Research Applications
4-Bromo-3,5-dimethylphenyl 2-[4-(4-fluorophenyl)-1-piperazinyl]-2-oxoethyl ether has been extensively studied for its potential therapeutic properties, particularly in the field of neuroscience. This compound has been shown to have significant affinity for several neurotransmitter receptors, including the serotonin 5-HT1A and 5-HT2A receptors, as well as the dopamine D2 receptor.
Properties
Molecular Formula |
C20H22BrFN2O2 |
---|---|
Molecular Weight |
421.3 g/mol |
IUPAC Name |
2-(4-bromo-3,5-dimethylphenoxy)-1-[4-(4-fluorophenyl)piperazin-1-yl]ethanone |
InChI |
InChI=1S/C20H22BrFN2O2/c1-14-11-18(12-15(2)20(14)21)26-13-19(25)24-9-7-23(8-10-24)17-5-3-16(22)4-6-17/h3-6,11-12H,7-10,13H2,1-2H3 |
InChI Key |
FBBLRBHSNRAADV-UHFFFAOYSA-N |
SMILES |
CC1=CC(=CC(=C1Br)C)OCC(=O)N2CCN(CC2)C3=CC=C(C=C3)F |
Canonical SMILES |
CC1=CC(=CC(=C1Br)C)OCC(=O)N2CCN(CC2)C3=CC=C(C=C3)F |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.